2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide
Overview
Description
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide is an organic compound with a complex structure that includes a formyl group, a methoxy group, and an acetamide group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide typically involves the reaction of 5-formyl-2-methoxyphenol with N-methylacetamide under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like acetonitrile. The mixture is refluxed for several hours to ensure complete reaction .
Industrial Production Methods
Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and automated systems to ensure consistent quality and yield.
Chemical Reactions Analysis
Types of Reactions
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide can undergo various types of chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid.
Reduction: The formyl group can be reduced to an alcohol.
Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Substitution reactions often require catalysts or specific reagents like halides or acids.
Major Products Formed
Oxidation: 2-(5-carboxy-2-methoxyphenoxy)-N-methylacetamide.
Reduction: 2-(5-hydroxymethyl-2-methoxyphenoxy)-N-methylacetamide.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with enzymes.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide involves its interaction with specific molecular targets. The formyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their function. The methoxy and acetamide groups may also contribute to the compound’s overall activity by affecting its solubility and binding affinity.
Comparison with Similar Compounds
Similar Compounds
2-(5-formyl-2-methoxyphenoxy)-2-phenylacetic acid: Similar structure but with a phenylacetic acid group instead of an acetamide group.
2-(5-formyl-2-methoxyphenoxy)acetic acid: Contains an acetic acid group instead of an acetamide group.
2-(5-formyl-2-methoxyphenoxy)-N-(thiophen-2-ylmethyl)acetamide: Similar structure with a thiophen-2-ylmethyl group instead of a methyl group.
Uniqueness
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and potential applications. Its ability to undergo various chemical reactions and its potential biological activity make it a valuable compound for research and development.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide involves the reaction of 5-formyl-2-methoxyphenol with N-methylacetamide in the presence of a suitable catalyst.", "Starting Materials": [ "5-formyl-2-methoxyphenol", "N-methylacetamide", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 5-formyl-2-methoxyphenol in a suitable solvent.", "Step 2: Add N-methylacetamide to the solution and stir the mixture.", "Step 3: Add the catalyst to the mixture and continue stirring.", "Step 4: Heat the mixture to a suitable temperature and maintain it for a suitable time.", "Step 5: Cool the mixture and filter the resulting solid.", "Step 6: Wash the solid with a suitable solvent and dry it to obtain the desired product." ] } | |
CAS No. |
1017033-32-7 |
Molecular Formula |
C11H13NO4 |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
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